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Compound of Interest

Compound Name: cis-Isoeugenol

Cat. No.: B1225279 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
cis-Isoeugenol, a phenylpropanoid naturally occurring in various essential oils, is a compound

of significant interest in the fragrance, flavor, and pharmaceutical industries. Its distinct

aromatic profile and potential biological activities necessitate a thorough understanding of its

fundamental physical and chemical properties. This technical guide provides a comprehensive

overview of the physical state and appearance of the cis-isomer of isoeugenol, complete with

quantitative data, detailed experimental protocols for property determination, and a visualized

experimental workflow.

Physical State and Appearance
At ambient temperature and pressure, cis-isoeugenol exists as a liquid.[1] Its appearance is

consistently described as a colorless to pale yellow or yellowish oily liquid.[1] The compound

possesses a characteristic pleasant, sweet, and spicy aroma.[1] In contrast, the trans-isomer of

isoeugenol is a crystalline solid, highlighting the significant impact of stereochemistry on the

physical properties of this molecule.

Quantitative Physical and Chemical Properties
A summary of the key physical and chemical properties of cis-isoeugenol is presented in the

table below. These parameters are crucial for handling, formulation, and quality control.
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Property Value Conditions

Molecular Formula C₁₀H₁₂O₂

Molecular Weight 164.20 g/mol

CAS Number 5912-86-7

Physical State Liquid Room Temperature

Color Colorless to Pale Yellow

Odor Sweet, Spicy

Boiling Point 133 °C at 11 mmHg

Density 1.088 g/cm³ at 20 °C

Refractive Index 1.5724 at 20 °C (Helium line)

Experimental Protocols
Accurate determination of the physical properties of cis-isoeugenol is essential for its

characterization. The following section details standard experimental methodologies for

measuring its key physical parameters.

Determination of Boiling Point (Micro-Reflux Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small sample volumes, the micro-reflux method is a suitable technique.

Apparatus:

Small test tube (e.g., 10 x 75 mm)

Thermometer with a suitable range

Capillary tube (sealed at one end)

Heating block or oil bath
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Stirrer (if using an oil bath)

Procedure:

Add approximately 0.5 mL of the cis-isoeugenol sample into the small test tube.

Place the test tube in the heating block or oil bath.

Suspend the thermometer in the test tube, ensuring the bulb is positioned just above the

liquid surface to measure the vapor temperature.

Gently heat the sample.

Observe the refluxing of the liquid, which is the condensation of vapor on the cooler, upper

part of the test tube.

The boiling point is the stable temperature at which the vapor is continuously condensing on

the thermometer bulb.

Record the atmospheric pressure at the time of measurement, as boiling point is pressure-

dependent.

Determination of Density (Pycnometer Method)
Density is the mass per unit volume of a substance. The pycnometer method provides a

precise way to determine the density of a liquid.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance

Constant temperature water bath

Thermometer

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1225279?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thoroughly clean and dry the pycnometer and weigh it accurately on the analytical balance

(m₁).

Fill the pycnometer with distilled water and place it in the constant temperature water bath

(e.g., at 20°C) until it reaches thermal equilibrium.

Ensure the water level is at the mark on the capillary and wipe any excess water from the

outside.

Weigh the pycnometer filled with water (m₂).

Empty and dry the pycnometer completely.

Fill the pycnometer with the cis-isoeugenol sample and repeat step 3.

Weigh the pycnometer filled with the sample (m₃).

The density of the sample (ρ_sample) is calculated using the following formula: ρ_sample =

[(m₃ - m₁) / (m₂ - m₁)] * ρ_water where ρ_water is the known density of water at the

experimental temperature.

Determination of Refractive Index (Abbe Refractometer)
The refractive index is a dimensionless number that describes how fast light travels through a

material. It is a characteristic property of a substance.

Apparatus:

Abbe refractometer

Constant temperature water bath connected to the refractometer

Light source (e.g., sodium lamp)

Dropper

Procedure:

Ensure the prisms of the Abbe refractometer are clean and dry.
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Calibrate the instrument using a standard liquid with a known refractive index.

Set the circulating water bath to the desired temperature (e.g., 20°C) and allow the

refractometer to equilibrate.

Using a dropper, place a few drops of the cis-isoeugenol sample onto the surface of the

measuring prism.

Close the prisms and allow a few minutes for the sample to reach the set temperature.

Adjust the light source and the refractometer's controls to bring the dividing line between the

light and dark fields into sharp focus at the center of the crosshairs in the eyepiece.

Read the refractive index value directly from the instrument's scale.

Experimental Workflow for Physical
Characterization
The following diagram illustrates a logical workflow for the comprehensive physical

characterization of a liquid substance such as cis-isoeugenol.
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Sample Preparation

Qualitative Assessment

Quantitative Measurement

Data Analysis and Reporting

Obtain Pure Sample of cis-Isoeugenol

Ensure Sample is at Room Temperature

Observe Physical State (Solid/Liquid/Gas)

Determine Boiling Point Measure Density Measure Refractive Index

Note Appearance and Color

Assess Odor Profile

Record All Observations and Measurements

Compare with Literature Values

Compile Technical Data Sheet
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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